N,N,N',N'-tetraphenylhexanediamide

• IUPAC Name: N,N,N',N'-tetraphenylhexanediamide
• InChI: InChI=1S/C30H28N2O2/c33-29(31(25-15-5-1-6-16-25)26-17-7-2-8-18-26)23-13-14-24-30(34)32(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22H,13-14,23-24H2
• InChI Key: IODJGEICYXOUJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)CCCCC(=O)N(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C30H28N2O2
• Molecular Weight: 448.6 g/mol

Description

N,N,N',N'-tetraphenylhexanediamide (TPHDA) is a compound that has gained significant attention in scientific research due to its unique properties. TPHDA is a diamide compound that is synthesized through a multi-step process involving the reaction of hexanediamine and benzophenone. This compound has been studied for its potential use in various applications, including as an electron transport material, a hole-blocking material, and a charge transport material.

Mechanism of Action

The mechanism of action of N,N,N',N'-tetraphenylhexanediamide is not fully understood, but it is believed to involve the interaction of the compound with the surrounding environment. This compound has been shown to have a high affinity for certain substrates, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of this compound. However, some studies have suggested that this compound may have antioxidant properties and may be able to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N,N',N'-tetraphenylhexanediamide is its high electron mobility and stability, which make it a promising material for use in organic electronics and optoelectronics. However, this compound is also relatively expensive and difficult to synthesize, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on N,N,N',N'-tetraphenylhexanediamide. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the exploration of this compound's potential use in other applications, such as in sensors or as a catalyst. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of N,N,N',N'-tetraphenylhexanediamide involves a multi-step process that begins with the reaction of hexanediamine and benzophenone in the presence of a catalyst. The resulting product is then purified through a series of steps, including recrystallization and column chromatography. The final product is a white crystalline powder that is soluble in organic solvents such as chloroform and dichloromethane.

Scientific Research Applications

N,N,N',N'-tetraphenylhexanediamide has been studied extensively for its potential use in various applications, including organic electronics, optoelectronics, and solar cells. In organic electronics, this compound has been used as an electron transport material due to its high electron mobility and stability. In optoelectronics, this compound has been used as a hole-blocking material due to its ability to prevent the recombination of electrons and holes. In solar cells, this compound has been used as a charge transport material due to its ability to transport both electrons and holes.